2,2,2-trichloro-1-(1,3-dihydro-2H-isoindol-2-yl)ethanone

• Molecular Formula: C10H8Cl3NO
• Molecular Weight: 264.5 g/mol
• IUPAC Name: 2,2,2-trichloro-1-(1,3-dihydroisoindol-2-yl)ethanone
• InChI: InChI=1S/C10H8Cl3NO/c11-10(12,13)9(15)14-5-7-3-1-2-4-8(7)6-14/h1-4H,5-6H2
• InChI Key: OHHNSCFYURDIDV-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2CN1C(=O)C(Cl)(Cl)Cl

Description

2,2,2-trichloro-1-(1,3-dihydro-2H-isoindol-2-yl)ethanone is a useful research compound. Its molecular formula is C10H8Cl3NO and its molecular weight is 264.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Under N2, at 0° C., trichloroacetyl chloride (0.57 mL, 5.0 mmol) was added dropwise to a stirring solution of isoindoline (1.0 g, 5.0 mmol), Et3N (0.7 mL, 0.51 g, 5.0 mmol) and CH2Cl2 (20 mL). The solution was allowed to warm to room temperature and stirred for 1 h. After evaporating the solvents in vacuo, the mixture was purified via silica gel chromatography using 8:2 hexanes/EtOAc to obtain the desired amide (1.2 g, 4.6 mmol, 91% yield). LC/MS (10-99% CH3CN), M/Z: M+1 obs=265.9; tR=3.51 min.

Synthesis routes and methods II

Procedure details

Triethylamine (3.48 mL, 25.0 mmol) was added to a solution of isoindoline (4.98 g, 25.0 mmol) in chloroform (100 mL) at room temperature and the mixture was cooled in ice. Trichloroacetic acid chloride (2.79 mL, 25.0 mmol) was added dropwise thereto and the reaction mixture was warmed to room temperature and stirred for 1 hr. The reaction mixture was concentrated under reduced pressure and the resulting residue was purified by silica gel column chromatography (hexane:ethyl acetate=4:1) to afford 2,2,2-trichloro-1-(1,3-dihydro-2 H-isoindol-2-yl)ethanone as a purple powder (6.59 g).